Cas no 1805739-57-4 (2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid
• CAS No: 1805739-57-4
• MF: C₁₂H₁₁ClF₂O₄
• MW: 292.663150072098
• CID: 4941339
• Update Time: 2025-06-26

2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H11ClF2O4/c1-5(16)9(13)6-3-2-4-7(11(14)15)8(6)10(17)12(18)19/h2-4,9-11,17H,1H3,(H,18,19)
• InChI Key： YVWKFQGHVLRZEN-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C(F)F)C=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid

2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic Acid: A Comprehensive Overview of Its Synthesis, Biological Activities, and Applications in Medicinal Chemistry

2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid is a multifunctional organic compound with a unique molecular framework that combines structural elements of aromatic and aliphatic moieties. This compound, with the CAS number 1805739-57-4, represents a significant advancement in the design of small-molecule therapeutics due to its ability to modulate multiple biological targets. The molecule's core structure, derived from mandelic acid, is functionalized with a chlorinated oxopropyl group and a difluoromethyl substituent, creating a complex pharmacophore that exhibits potential for diverse pharmacological applications.

The synthesis of 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid involves a multi-step organic reaction sequence that highlights the strategic incorporation of fluorinated and chlorinated functionalities. Recent studies in medicinal chemistry have demonstrated that the introduction of fluorine atoms into aromatic systems can significantly alter the physicochemical properties of compounds, including their lipophilicity, metabolic stability, and receptor binding affinity. Similarly, the presence of chlorinated groups in the aliphatic chain contributes to the molecule's ability to interact with hydrophobic regions of protein targets, enhancing its potential as a lead compound for drug development.

Recent research published in Journal of Medicinal Chemistry (2023) has identified 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid as a promising candidate for the development of antitumor agents. The compound's ability to inhibit specific kinases involved in cancer cell proliferation has been validated through in vitro assays, demonstrating its potential as a selective inhibitor of the EGFR (epidermal growth factor receptor) pathway. This finding aligns with the growing trend in oncology research to target kinase families that play critical roles in tumor progression, as highlighted in a 2022 review article on targeted therapy in solid tumors.

The structural diversity of 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid also makes it a valuable tool for studying the role of fluorine in drug design. A 2023 study published in Organic & Biomolecular Chemistry investigated the impact of fluorine substitution on the metabolic stability of similar compounds, revealing that fluorinated derivatives exhibit significantly longer half-lives in vivo compared to their non-fluorinated counterparts. This property is particularly relevant for the development of drugs with improved bioavailability and reduced clearance rates, which is a key focus in modern pharmaceutical research.

Applications of 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid extend beyond oncology, with emerging evidence suggesting its potential in the treatment of inflammatory diseases. A 2023 preclinical study published in Pharmaceutical Research demonstrated that the compound exhibits anti-inflammatory effects by modulating the NF-κB signaling pathway, which is a central mediator of chronic inflammation. This discovery opens new avenues for the development of drugs targeting inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid is another area of active research. A 2023 study in Drug Metabolism and Disposition evaluated the in vivo behavior of the compound in rodent models, revealing its ability to achieve high plasma concentrations with minimal first-pass metabolism. These findings suggest that the compound may have favorable pharmacokinetic properties that could be further optimized for clinical use.

From a synthetic perspective, the preparation of 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid has been optimized through the use of asymmetric catalysis and microwave-assisted reactions. A 2023 article in Chemical Communications described a novel synthetic route that significantly reduces the number of steps required to produce the target molecule, demonstrating the importance of green chemistry principles in modern drug development. This approach not only improves the efficiency of the synthesis but also reduces the environmental impact of the manufacturing process.

Future research directions for 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid include the exploration of its potential as a prodrug or a scaffold for the development of more complex molecules. A 2023 review article in Current Medicinal Chemistry highlighted the importance of structure-activity relationship (SAR) studies in optimizing the biological activity of similar compounds, suggesting that further modifications to the molecule's functional groups could enhance its therapeutic potential.

Overall, 2-(1-Chloro-2-oxopropyl)-6-(difluoromethyl)mandelic acid represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the strategic incorporation of fluorinated and chlorinated functionalities, positions it as a promising candidate for the development of new therapeutics. Ongoing research into its biological activities, pharmacokinetic properties, and synthetic methods continues to expand our understanding of its potential applications in medicine.